Cas no 433328-18-8 (2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole)

• Product Name: 2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole
• CAS No: 433328-18-8
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 6094111
• PubChem ID: 800777
• Update Time: 2025-08-04

2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole
• 2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-(2-furanyl)-1-(2-phenoxyethyl)-
• 2-(furan-2-yl)-1-(2-phenoxyethyl)benzimidazole
• Z57171801
• 433328-18-8
• SR-01000506365-1
• IFLab1_004833
• 2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-benzimidazole
• CHEMBL1486138
• Oprea1_545737
• IDI1_019290
• HMS1425L15
• SR-01000506365
• F1115-0203
• IDI1_010588
• AKOS001142695
• MLS000112965
• SMR000108872
• IFLab2_000264
• HMS2491N11

• Inchi： 1S/C19H16N2O2/c1-2-7-15(8-3-1)22-14-12-21-17-10-5-4-9-16(17)20-19(21)18-11-6-13-23-18/h1-11,13H,12,14H2
• InChI Key： YFXYPPMYYWKFQS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)N(CCOC2=CC=CC=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 304.121177757g/mol
• Monoisotopic Mass: 304.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 500.2±56.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole

Professional Introduction to 2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole (CAS No. 433328-18-8)

2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 433328-18-8, represents a fusion of heterocyclic chemistry with pharmacophoric design, making it a subject of considerable interest for researchers exploring novel therapeutic agents. The molecular structure of this compound integrates a benzodiazole core with functional groups that enhance its potential biological activity, particularly in the realm of central nervous system (CNS) modulation.

The benzodiazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its anxiolytic, sedative, and muscle relaxant properties. These effects are primarily attributed to its interaction with benzodiazepine receptors in the brain, which modulate the GABA (gamma-aminobutyric acid) receptor system. The introduction of a furan-2-yl substituent at the 2-position of the benzodiazole ring adds an additional layer of complexity to the compound’s pharmacological profile. Furan derivatives are known to influence metabolic pathways and have been explored in various therapeutic contexts due to their ability to enhance bioavailability and target specific enzymatic systems.

The 2-phenoxyethyl side chain appended to the benzodiazole scaffold introduces lipophilicity and potential receptor binding affinity modifications. This structural feature is particularly noteworthy as it can influence both the compound’s solubility and its ability to cross biological membranes, which are critical factors in drug delivery and efficacy. The combination of these structural elements suggests that 2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole may exhibit unique pharmacokinetic and pharmacodynamic properties compared to classical benzodiazepines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction profiles of such compounds with high precision. Studies utilizing virtual screening and molecular dynamics simulations have indicated that this derivative may exhibit selectivity for certain CNS receptors over others, potentially reducing side effects associated with broader receptor interactions. This selectivity is a key goal in modern drug design, as it allows for targeted therapeutic action while minimizing off-target effects.

The synthesis of 2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The use of advanced catalytic systems has improved the efficiency of these synthetic routes, making it feasible to produce larger quantities for preclinical testing. The development of greener synthetic methodologies has also been a focus, aligning with broader trends in sustainable chemistry.

In preclinical studies, CAS No 433328-18-8 has demonstrated promising activity in models relevant to anxiety disorders and sleep regulation. The compound’s ability to modulate GABAergic transmission without exhibiting excessive sedation or tolerance has been particularly noted. These findings are supported by experimental data showing enhanced receptor binding affinity compared to reference compounds. Additionally, preliminary toxicity studies have indicated a favorable safety profile, suggesting that further development could be warranted.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive molecules like 2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole. Predictive models trained on large datasets of known drug candidates have helped refine the structural features necessary for optimal pharmacological activity. This approach has not only shortened the timeline for identifying promising candidates but also provided insights into potential mechanisms of action that may not be immediately apparent through traditional experimentation.

Future research directions for this compound include exploring its potential in treating other CNS-related disorders such as epilepsy or neurodegenerative diseases. The structural flexibility offered by the benzodiazole core and its substituents provides a scaffold for further derivatization aimed at enhancing specific therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leveraging interdisciplinary approaches to maximize the therapeutic potential of such compounds.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety and efficacy through stringent clinical trial protocols. As CAS No 433328-18-8 progresses through preclinical development, adherence to these guidelines will be essential for advancing it toward market approval. Regulatory bodies increasingly rely on comprehensive data sets generated through both experimental and computational methods to assess drug candidates thoroughly.

In conclusion,2-(furan-2-yl)-1-(2-phenoxyethyl)-1H-1,3-benzodiazole represents a compelling example of how structural innovation in organic chemistry can yield novel therapeutic agents with tailored biological activities. Its unique combination of functional groups positions it as a valuable candidate for further exploration in CNS drug development. As research methodologies continue to advance, compounds like this one are poised to play significant roles in addressing unmet medical needs across various neurological conditions.